2-({4-benzyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)ethanol

• Molecular Formula: C18H18BrN3O2S
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 2-[[4-benzyl-5-[(4-bromophenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]ethanol
• InChI: InChI=1S/C18H18BrN3O2S/c19-15-6-8-16(9-7-15)24-13-17-20-21-18(25-11-10-23)22(17)12-14-4-2-1-3-5-14/h1-9,23H,10-13H2
• InChI Key: SUILTPVTUODURS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCCO)COC3=CC=C(C=C3)Br

Description

2-({4-BENZYL-5-[(4-BROMOPHENOXY)METHYL]-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)ETHAN-1-OL is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a benzyl group, and a bromophenoxy moiety

Preparation Methods

The synthesis of 2-({4-BENZYL-5-[(4-BROMOPHENOXY)METHYL]-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)ETHAN-1-OL typically involves multiple steps. One common synthetic route includes the S-alkylation of 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol in an alkaline medium with 2-bromo-1-phenylethanone, followed by the reduction of the corresponding ketone . Industrial production methods may vary, but they generally follow similar multi-step synthetic routes, ensuring high purity and yield.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert it into different alcohol derivatives.

Substitution: The bromophenoxy group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-({4-BENZYL-5-[(4-BROMOPHENOXY)METHYL]-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)ETHAN-1-OL has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It exhibits potential antimicrobial and antifungal properties, making it a candidate for developing new antibiotics.

Medicine: Its unique structure allows it to interact with various biological targets, potentially leading to the development of new therapeutic agents.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The triazole ring and the bromophenoxy moiety play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological system .

Comparison with Similar Compounds

Similar compounds include other triazole derivatives such as:

• 2-({4-BENZYL-5-[(4-BROMOPHENOXY)METHYL]-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-N-(2,4,6-TRICHLOROPHENYL)ACETAMIDE
• 2-({4-BENZYL-5-[(4-BROMOPHENOXY)METHYL]-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-N-(3,4-DICHLOROPHENYL)ACETAMIDE

These compounds share structural similarities but differ in their substituents, leading to variations in their chemical and biological properties